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Abstract
4-Guanidinobutanoic acid (4-GBA), also known as γ-guanidinobutyric acid, is an endogenous

compound found in the mammalian brain and other tissues.[1][2] As a structural analog of the

principal inhibitory neurotransmitter γ-aminobutyric acid (GABA) and a metabolite in the

arginine pathway, 4-GBA is positioned at a critical intersection of neuromodulatory and

metabolic signaling.[3][4] This technical guide provides a comprehensive overview of the

current understanding of 4-GBA, with a particular focus on its emerging role as a potential

neuroprotective agent. We will delve into its chemical characteristics, biosynthesis, and the

putative mechanisms underlying its neuroprotective effects, including its interaction with

neurotransmitter systems and its antioxidant properties. This document also outlines detailed

experimental protocols for investigating its therapeutic potential and presents key data in a

structured format to aid researchers in the field of neuropharmacology and drug development.

Introduction to 4-Guanidinobutanoic Acid (4-GBA)
4-Guanidinobutanoic acid is a naturally occurring guanidino compound.[5] These compounds

are characterized by the presence of a guanidinium group and are involved in various

physiological processes.[6] 4-GBA's biosynthesis is linked to arginine metabolism, a key

pathway in the body.[7] While its precise physiological functions are still under investigation, its

presence in the central nervous system suggests a role in neural processes.[1]
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Chemical and Physical Properties
4-GBA is a white, crystalline solid with good solubility in aqueous solutions, a characteristic that

is crucial for its biological activity.[8][9] Its polar nature, owing to the presence of both a

carboxyl and a guanidino group, facilitates interactions within the physiological environment.[8]

A summary of its key properties is provided in Table 1.

Table 1: Chemical and Physical Properties of 4-Guanidinobutanoic Acid

Property Value Reference(s)

IUPAC Name

4-

(diaminomethylideneamino)but

anoic acid

[5]

Molecular Formula C₅H₁₁N₃O₂ [8]

Molecular Weight 145.16 g/mol [9]

CAS Number 463-00-3 [8]

Appearance
Crystalline solid (white or

colorless)
[8]

Melting Point 182 °C (decomposes) [8][9]

Water Solubility 14 mg/mL (at 25°C) [9]

pKa (Strongest Acidic) 4.24 [3]

Biosynthesis of 4-Guanidinobutanoic Acid
The primary pathway for the synthesis of 4-GBA involves the amino acid arginine.[7] It is

considered a derivative of arginine and its production is an integral part of nitrogen metabolism.

[8] One of the established biosynthetic routes is the transamidination of the amidino group from

arginine to γ-aminobutyric acid (GABA).[3][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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